6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C10H12BrNO/c1-2-8-6-12-9-5-7(11)3-4-10(9)13-8/h3-5,8,12H,2,6H2,1H3
• InChI Key: DUGSYFYHGLHSSM-UHFFFAOYSA-N
• Canonical SMILES: CCC1CNC2=C(O1)C=CC(=C2)Br

Description

6-Bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine is an organic heterocyclic compound with the molecular formula C10H12BrNO and a molecular weight of 242.11 g/mol . This benzoxazine derivative features a benzene ring fused to a six-membered oxazine ring containing one oxygen and one nitrogen atom, substituted with a bromo group and an ethyl side chain . Benzoxazines are a privileged scaffold in medicinal chemistry with demonstrated significance in anticancer research . The 1,4-benzoxazine core is a key pharmacophore for developing novel anti-proliferative agents, and structural analogues have shown promise in evaluations against various cancer cell lines, including pancreatic (MIA PaCa-2), breast (MDA-MB-231), and prostate (PC-3) cancers . Bromine incorporation in such heterocyclic systems can be utilized to modify electronic properties and is also known to enhance flame-retarding properties in polymer science, suggesting potential in developing bromine-containing phenolic resins . Researchers value this compound as a versatile synthetic intermediate, particularly for further functionalization via cross-coupling reactions, to create novel molecules for biological evaluation and structure-activity relationship (SAR) studies . This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine typically involves the reaction of 2-ethyl-3,4-dihydro-2H-1,4-benzoxazine with bromine. The reaction is carried out under controlled conditions to ensure selective bromination at the 6th position. The reaction can be represented as follows:

$$\text{2-ethyl-3,4-dihydro-2H-1,4-benzoxazine} + \text{Br}_2 \rightarrow \text{6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine}$$2-ethyl-3,4-dihydro-2H-1,4-benzoxazine+Br2​→6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically include steps such as bromination, purification, and crystallization to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

6-Bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of de-brominated products.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium cyanide (KCN) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of de-brominated benzoxazine derivatives.

Substitution: Formation of substituted benzoxazine derivatives with various functional groups.

Scientific Research Applications

6-Bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of advanced materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine involves its interaction with specific molecular targets. The bromine atom and the ethyl group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Structural Analogues

The following analogues were selected for comparison based on substituent variations and pharmacological relevance:

Compound Name	Substituents	Molecular Formula	CAS Number	Key Applications/Properties
6-Bromo-4-methyl-3,4-dihydro-2H-1,4-benzoxazine	Methyl at position 4	C₉H₁₀BrNO	154264-95-6	Intermediate in antithrombotic agents
6-Bromo-2,2-dimethyl-2H-1,4-benzoxazin-3-one	Dimethyl at position 2; ketone group	C₁₀H₁₀BrNO₂	949008-41-7	Enhanced electrophilicity for reactions
Ethyl 6-bromo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate	Ethyl ester at position 2	C₁₃H₁₄BrNO₃	N/A	Precursor for formylation reactions
4-Acetyl-6-(3-tert-butylamino-2-hydroxypropoxy)-3,4-dihydro-2H-1,4-benzoxazine	Acetyl at position 4; amino-alcohol	C₁₈H₂₇N₂O₄	N/A	Potent β-adrenergic receptor affinity

Physicochemical Properties

• IR Spectroscopy :
  • Ethyl derivatives exhibit carbonyl (C=O) stretches at ~1740 cm⁻¹, while ketone-containing analogues (e.g., 6-bromo-2,2-dimethyl-2H-1,4-benzoxazin-3-one) show C=O peaks near 1660 cm⁻¹ .

Biological Activity

6-Bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine is a compound of interest due to its potential biological activities. This article delves into its synthesis, biological effects, mechanisms of action, and relevant research findings.

Synthesis

The synthesis of 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine typically involves the cyclization of appropriate precursors. The compound can be derived from 2-amino phenolic compounds through a series of reactions that include bromination and cyclization under acidic or basic conditions.

Biological Activity

Research has indicated that 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine exhibits various biological activities:

1. Antimicrobial Properties
Studies suggest that benzoxazine derivatives possess antimicrobial properties. For instance, related compounds have shown effectiveness against bacterial strains such as Staphylococcus aureus and Escherichia coli .

2. Anticancer Activity
Recent investigations have highlighted the anticancer potential of benzoxazine derivatives. Specifically, compounds similar to 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine have demonstrated cytotoxic effects on various cancer cell lines, including prostate (PC-3) and breast (MDA-MB-231) cancers . The mechanism involves the inhibition of angiogenesis and induction of apoptosis in cancer cells.

3. Neuroprotective Effects
There is emerging evidence that benzoxazines may have neuroprotective effects. Compounds in this class have been studied for their ability to inhibit acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases .

The biological activities of 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine are believed to stem from its ability to interact with specific molecular targets:

1. Enzyme Inhibition
The compound may inhibit key enzymes involved in metabolic pathways. For example, AChE inhibition can enhance cholinergic signaling, which is beneficial in conditions like Alzheimer's disease .

2. Modulation of Signaling Pathways
The compound might modulate various signaling pathways involved in cell proliferation and apoptosis. This modulation can lead to enhanced anticancer effects by promoting programmed cell death in malignant cells .

Case Studies and Research Findings

Several studies have contributed to understanding the biological activity of benzoxazines:

Study	Findings
Study on Antimicrobial Activity	Demonstrated significant inhibition against S. aureus and E. coli with minimal inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL .
Anticancer Evaluation	6-bromo derivatives showed IC50 values between 7.84–16.2 µM against various cancer cell lines, indicating strong anticancer potential .
Neuroprotective Study	Inhibition of AChE activity was noted with IC50 values around 30 µM, suggesting potential therapeutic applications in neurodegenerative diseases .

Q & A

Basic: What are the standard synthetic routes for 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine, and what key reaction conditions influence yield and purity?

Methodological Answer:
The synthesis typically involves bromination of a benzoxazine precursor followed by cyclization. Key steps include:

• Bromination : Using reagents like N-bromosuccinimide (NBS) under controlled temperatures (0–25°C) in solvents such as dichloromethane or acetonitrile. Excess brominating agents can lead to di-brominated byproducts, requiring stoichiometric precision .
• Cyclization : Catalyzed by palladium on carbon (Pd/C) or acid/base conditions. Solvent polarity (e.g., THF vs. DMF) significantly impacts reaction rates and product stability .
• Purification : Recrystallization from ethanol or chromatography (silica gel, ethyl acetate/hexane eluent) ensures >95% purity, as verified by HPLC .

Advanced: How can X-ray crystallography and spectroscopic methods be integrated to resolve conformational ambiguities in benzoxazine derivatives?

Methodological Answer:

• X-ray crystallography provides precise molecular conformation data. For example, the oxazine ring in 6-bromo derivatives adopts an envelope conformation (puckering parameters: $Q = 0.498 \, \text{Å}, \phi = 53.7^\circ$), stabilized by C–H⋯O/Cl/Br interactions .
• Spectroscopic validation : NMR ($^1H$, $^{13}C$) confirms substituent positions, while IR identifies functional groups (e.g., C=O stretch at ~1680 cm$^{-1}$). Cross-validation with crystallographic data resolves discrepancies in tautomeric forms .

Basic: What analytical techniques are recommended for assessing the purity and structural integrity of synthesized 6-bromo-2-ethyl-3,4-dihydro-2H-1,4-benzoxazine?

Methodological Answer:

• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) quantify purity (>95%) and detect brominated impurities .
• Mass spectrometry (MS) : High-resolution ESI-MS confirms molecular weight (theoretical $m/z$: 228.045 for C$_8$H$_6$BrNO$_2$) and isotopic patterns for bromine .
• Elemental analysis : Matches calculated C/H/N/Br percentages within ±0.3% error .

Advanced: How do substituent effects on the benzoxazine core influence bioactivity in herbicide safeners, and what design strategies optimize selectivity?

Methodological Answer:

• Substituent positioning : The 6-bromo group enhances electrophilic reactivity, enabling binding to glutathione-S-transferase (GST) enzymes in crops, which detoxify herbicides. Ethyl groups at position 2 improve lipophilicity, aiding membrane penetration .
• Optimization strategies :
  • Introduce electron-withdrawing groups (e.g., Cl, NO$_2$) at position 7 to stabilize transition states during enzyme interactions.
  • Balance steric hindrance (e.g., methyl vs. ethyl) to avoid off-target binding .

Basic: What are the common side reactions encountered during the bromination of benzoxazine precursors, and how can they be mitigated?

Methodological Answer:

• Over-bromination : Excess bromine or prolonged reaction times lead to di-brominated byproducts. Mitigation: Use stoichiometric NBS at 0°C with rigorous TLC monitoring .
• Ring-opening : Acidic conditions during bromination can hydrolyze the oxazine ring. Mitigation: Neutralize reaction media with NaHCO$_3$ post-bromination .

Advanced: What computational and experimental approaches are used to validate molecular interactions between benzoxazine derivatives and biological targets?

Methodological Answer:

• Docking simulations : Molecular dynamics (MD) with software like AutoDock Vina predict binding affinities to GST enzymes. Validate with crystallographic data from protein-ligand complexes .
• Isothermal titration calorimetry (ITC) : Quantifies binding constants ($K_d$) and thermodynamic parameters (ΔH, ΔS) to assess interaction strength .

Basic: How do solvent polarity and catalyst choice affect the cyclization step in benzoxazine synthesis?

Methodological Answer:

• Solvent effects : Polar aprotic solvents (DMF, DMSO) accelerate cyclization via stabilization of intermediates but may promote side reactions. Low-polarity solvents (THF) favor slower, cleaner reactions .
• Catalysts : Pd/C enhances regioselectivity for 6-bromo derivatives, while Lewis acids (e.g., ZnCl$_2$) improve yields in moisture-sensitive conditions .

Advanced: What strategies address discrepancies in reported biological activity data for benzoxazine derivatives across different studies?

Methodological Answer:

• Standardized assays : Use uniform enzyme inhibition protocols (e.g., GST activity measured at pH 7.4, 25°C) to minimize variability .
• Data normalization : Express activity as IC$_{50}$ values relative to positive controls (e.g., dichlormid) to account for assay sensitivity differences .

Basic: What safety and handling protocols are essential when working with brominated benzoxazine compounds?

Methodological Answer:

• Personal protective equipment (PPE) : Use nitrile gloves, lab coats, and eye protection to avoid skin/eye contact. Brominated compounds are potential irritants .
• Ventilation : Perform reactions in fume hoods to prevent inhalation of volatile byproducts (e.g., HBr gas) .

Advanced: How can kinetic studies and mechanistic probes elucidate the degradation pathways of benzoxazine-based herbicide safeners in environmental matrices?

Methodological Answer:

• Kinetic profiling : Monitor degradation rates in soil/water matrices using LC-MS. Pseudo-first-order kinetics often apply, with half-lives dependent on pH and microbial activity .
• Isotopic labeling : Use $^{13}C$-labeled benzoxazines to track metabolic pathways via mass spectrometry, identifying intermediates like hydroxylated or dealkylated products .